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Compound of Interest

10,11-Methylenedioxy-20-
Compound Name: )
camptothecin

Cat. No.: B186164

This technical support guide provides best practices for the storage, handling, and
troubleshooting of 10,11-Methylenedioxy-20-camptothecin (also known as FL118), a potent
survivin inhibitor and valuable compound in cancer research.

Frequently Asked Questions (FAQSs)

Q1: How should I store the lyophilized powder of 10,11-Methylenedioxy-20-camptothecin
upon receipt?

For long-term storage, the lyophilized powder should be stored at -20°C, where it can remain
stable for up to three years.[1][2] For shorter periods, storage at 4°C for up to two years is also
acceptable.[1][2]

Q2: What is the recommended solvent for reconstituting 10,11-Methylenedioxy-20-
camptothecin?

Dimethyl sulfoxide (DMSOQ) is the most commonly recommended solvent for reconstituting
10,11-Methylenedioxy-20-camptothecin.[1][3] It is crucial to use fresh, anhydrous DMSO, as
the compound's solubility can be significantly impacted by moisture absorbed by the solvent.[3]

Q3: How should I store the reconstituted solution of 10,11-Methylenedioxy-20-camptothecin?
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Once reconstituted, the solution should be aliquoted to avoid repeated freeze-thaw cycles. For
long-term storage, aliquots should be kept at -80°C, which will maintain stability for up to six
months.[1][2] For short-term storage, -20°C is suitable for up to one month.[1][2]

Q4: Is 10,11-Methylenedioxy-20-camptothecin light-sensitive?

While direct information on the photosensitivity of 10,11-Methylenedioxy-20-camptothecin is
limited, a related camptothecin derivative, lurtotecan, is known to be highly sensitive to light-
induced degradation.[4] As a best practice, it is recommended to protect both the solid
compound and its solutions from light by using amber vials or by wrapping containers in foil.

Troubleshooting Guide
Issue 1: The compound has precipitated out of my stock solution.

e Cause: This can occur due to improper storage, the use of low-quality or wet DMSO, or
exceeding the solubility limit.

e Solution:
o Gently warm the solution to 37°C and vortex to try and redissolve the precipitate.

o If warming is insufficient, sonication may help to break up the precipitate and aid in
resolubilization.

o Ensure you are using fresh, anhydrous DMSO for all future reconstitutions.[3]
o Prepare a more dilute stock solution if you are consistently observing precipitation.
Issue 2: 1 am observing a loss of compound activity in my experiments.

e Cause: This could be due to degradation of the compound from improper storage, repeated
freeze-thaw cycles of the stock solution, or exposure to light.

e Solution:

o Always aliquot your stock solution after reconstitution to minimize the number of freeze-
thaw cycles.
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o Ensure that both the solid compound and the stock solutions are stored at the
recommended temperatures and protected from light.

o Prepare a fresh stock solution from the lyophilized powder for critical experiments.

Storage Conditions Summary

Form Storage Temperature Duration
Lyophilized Powder -20°C Up to 3 years
4°C Up to 2 years

In Solvent (e.g., DMSO) -80°C Up to 6 months
-20°C Up to 1 month

Experimental Workflow for Storage and Handling
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Receiving and Initial Storage

Receive Lyophilized Powder

:

Store at -20°C (long-term)
or 4°C (short-term)

Reconstitution
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to fully dissolve
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Thaw a single aliquot
for use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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